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Compound of Interest

Compound Name: 2-Ethyl-4-methylpiperidine

Cat. No.: B15243359

For Researchers, Scientists, and Drug Development Professionals

The piperidine scaffold is a cornerstone in the design of centrally acting therapeutics. Its
inherent structural features allow for the development of compounds that can effectively cross
the blood-brain barrier and interact with a variety of CNS targets. This guide provides a detailed
comparison of two prominent piperidine-based drugs, Methylphenidate and Donepezil, offering
insights into their distinct mechanisms of action, efficacy in treating different neurological
disorders, and the experimental frameworks used to evaluate them.

Overview of a CNS Drug Discovery Workflow

The journey of a CNS drug from initial concept to a potential therapeutic involves a multi-stage
process. This typically begins with identifying a biological target and screening compound
libraries. Promising candidates then undergo preclinical testing in animal models to assess
their efficacy and safety before moving on to clinical trials in humans.
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methylpiperidine-in-cns-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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